Cas no 1780658-01-6 (2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 1780658-01-6
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5181699
• Update Time: 2025-10-15

2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanamine, 1-methyl-5-(trifluoromethyl)-
• 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine

• Inchi： 1S/C7H10F3N3/c1-13-6(7(8,9)10)4-5(12-13)2-3-11/h4H,2-3,11H2,1H3
• InChI Key： IHZFKLMYDZJTCI-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=CC(CCN)=N1

Additional information on 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine

Introduction to 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 1780658-01-6)

2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine, with the CAS number 1780658-01-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine is characterized by a pyrazole ring substituted with a trifluoromethyl group and an ethylamine moiety. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making this compound an attractive candidate for drug development. The ethylamine side chain further enhances its solubility and bioavailability, contributing to its overall pharmacological profile.

Recent studies have explored the potential of 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroinflammation, thereby offering a promising approach to mitigate the progression of these conditions.

In addition to its neuroprotective effects, 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without causing significant toxicity. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's metabolic stability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, 2-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 1780658-01-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.